3,3'-methylenebis{6-[(4-nitrobenzoyl)amino]benzoic acid}

• IUPAC Name: 5-[[3-carboxy-4-[(4-nitrobenzoyl)amino]phenyl]methyl]-2-[(4-nitrobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C29H20N4O10/c34-26(18-3-7-20(8-4-18)32(40)41)30-24-11-1-16(14-22(24)28(36)37)13-17-2-12-25(23(15-17)29(38)39)31-27(35)19-5-9-21(10-6-19)33(42)43/h1-12,14-15H,13H2,(H,30,34)(H,31,35)(H,36,37)(H,38,39)
• InChI Key: ZWGBVAWFBVFWKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C=C(C=C2)CC3=CC(=C(C=C3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C29H20N4O10
• Molecular Weight: 584.5 g/mol

Description

‘3,3'-methylenebis{6-[(4-nitrobenzoyl)amino]benzoic acid}' is a compound that has been widely used in scientific research due to its unique properties. This compound is also known as MBBA and has been synthesized using various methods. The purpose of

Mechanism of Action

MBBA has a unique mechanism of action that makes it useful in scientific research. This compound has a rigid structure that allows it to bind to specific molecules and detect changes in their environment. MBBA can also undergo conformational changes that allow it to act as a switch, turning on or off specific biological processes.
Biochemical and Physiological Effects
MBBA has been shown to have biochemical and physiological effects on cells and tissues. This compound can induce cell death in cancer cells and has been used as a potential anti-cancer agent. MBBA has also been shown to have antioxidant properties and can protect cells from oxidative stress. In addition, MBBA has been shown to have anti-inflammatory properties and can reduce inflammation in tissues.

Advantages and Limitations for Lab Experiments

MBBA has several advantages and limitations for lab experiments. One advantage is that it is easy to synthesize and can be obtained in large quantities. MBBA is also stable and can be stored for long periods of time. However, one limitation is that MBBA can be toxic to cells at high concentrations. Another limitation is that MBBA can interfere with other biological processes, making it difficult to interpret experimental results.

Future Directions

There are several future directions for the use of MBBA in scientific research. One direction is the development of new biosensors that use MBBA as a detection molecule. Another direction is the use of MBBA as a potential drug for the treatment of cancer and other diseases. Additionally, the development of new synthesis methods for MBBA could lead to the discovery of new compounds with unique properties.

Synthesis Methods

MBBA can be synthesized using various methods, including the reaction between 3,3'-diaminobenzidine and 4-nitrobenzoyl chloride. The reaction takes place in the presence of a catalyst and yields MBBA as a white crystalline solid. Another method involves the reaction between 3,3'-diaminobenzidine and 4-nitrobenzoyl chloride in the presence of a base and a solvent. This method also yields MBBA as a white crystalline solid.

Scientific Research Applications

MBBA has been widely used in scientific research due to its unique properties. This compound has been used as a fluorescent probe for DNA and RNA detection. MBBA has also been used as a pH sensor and as a molecular rotor. In addition, MBBA has been used as a metal ion sensor and as a biosensor for the detection of glucose and other biomolecules.